Cas no 2229204-22-0 (1-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2229204-22-0
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 6174050
• PubChem ID: 165626776
• Update Time: 2025-07-18

1-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanol
• [1-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropyl]methanol
• EN300-1764172
• 2229204-22-0

• Inchi： 1S/C14H20O2/c1-10-11(6-5-7-12(10)16-4)14(9-15)8-13(14,2)3/h5-7,15H,8-9H2,1-4H3
• InChI Key： LHJQNUVATCFOTG-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC=C(C=2C)OC)CC1(C)C

Computed Properties

• Exact Mass: 220.146329876g/mol
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanol

Introduction to 1-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229204-22-0)

1-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229204-22-0) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of cyclopropylmethanols and features a substituted cyclopropane ring attached to a methoxy-substituted phenyl group. The presence of these functional groups imparts distinct chemical and biological characteristics, making it a subject of extensive research.

The molecular structure of 1-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanol is characterized by a cyclopropane ring, which is known for its high reactivity due to the ring strain. The methoxy and methyl substituents on the phenyl ring further enhance its reactivity and solubility properties. These features make it an attractive candidate for various chemical reactions and biological studies.

In recent years, there has been a growing interest in the development of new compounds with potential therapeutic applications. 1-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanol has been investigated for its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and antioxidant properties. These findings have opened up new avenues for its use in the treatment of various diseases.

The synthesis of 1-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanol has been reported using several methods. One common approach involves the reaction of 3-methoxy-2-methylbenzaldehyde with 1,1-dimethylcyclopropanecarbaldehyde in the presence of a suitable catalyst. This method yields high purity and good yields, making it suitable for large-scale production. The synthetic route is well-documented in the literature and has been optimized to minimize side reactions and improve overall efficiency.

The physical properties of 1-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanol have also been extensively studied. It is a colorless liquid with a characteristic odor. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. Its melting point and boiling point are within typical ranges for similar compounds, making it easy to handle and store under standard laboratory conditions.

In terms of biological activity, 1-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanol has shown promising results in various assays. For instance, it has demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it exhibits potent antioxidant activity by scavenging free radicals and protecting cells from oxidative damage. These properties make it a potential candidate for the development of new drugs targeting inflammatory diseases and oxidative stress-related conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanol. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. Further studies are needed to fully understand its pharmacokinetics and pharmacodynamics in humans.

The potential applications of 1-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanol extend beyond pharmaceuticals. It has also been explored for use in cosmetic formulations due to its skin-soothing properties and ability to reduce inflammation. Additionally, its antioxidant activity makes it a valuable ingredient in anti-aging products designed to protect skin from environmental damage.

In conclusion, 1-(3-methoxy-2-methylphenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 22994404-0) is a promising compound with a wide range of potential applications in both pharmaceutical and cosmetic industries. Its unique chemical structure and biological activities make it an exciting area of research for scientists and researchers worldwide. As more studies are conducted, it is likely that new uses and benefits will be discovered, further solidifying its importance in the field of chemistry.